Cas no 121017-74-1 (3-Pyridinecarboxylicacid, 5-cyano-2-ethyl-1,6-dihydro-6-oxo-, ethyl ester)

• Product name: 3-Pyridinecarboxylicacid, 5-cyano-2-ethyl-1,6-dihydro-6-oxo-, ethyl ester
• CAS No: 121017-74-1
• MF: C₁₁H₁₂N₂O₃
• MW: 220.22458
• CID: 200568
• PubChem ID: 129328

3-Pyridinecarboxylicacid, 5-cyano-2-ethyl-1,6-dihydro-6-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 5-cyano-2-ethyl-1,6-dihydro-6-oxo-, ethyl ester
• ethyl 5-cyano-2-ethyl-1,6-dihydro-6-oxo-3-pyridinecarboxylate
• ethyl 5-cyano-2-ethyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• ethyl 5-cyano-2-ethyl-6-oxo-1H-pyridine-3-carboxylate
• Ethyl cedop
• DTXSID20153108
• DAGSXFPUYJKEMH-UHFFFAOYSA-N
• 121017-74-1
• SCHEMBL4105396
• 3-Pyridinecarboxylic acid, 5-cyano-2-ethyl-1,6-dihydro-6-oxo-, ethyl ester

• Inchi： InChI=1S/C11H12N2O3/c1-3-9-8(11(15)16-4-2)5-7(6-12)10(14)13-9/h5H,3-4H2,1-2H3,(H,13,14)
• InChI Key： DAGSXFPUYJKEMH-UHFFFAOYSA-N
• SMILES： CCOC(C1C=C(C#N)C(=O)NC=1CC)=O

Computed Properties

• Exact Mass: 220.08500
• Monoisotopic Mass: 220.084792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2
• XLogP3: 0.9

Experimental Properties

• Density: 1.22
• Boiling Point: 382.3°Cat760mmHg
• Flash Point: 185°C
• Refractive Index: 1.53
• PSA: 82.95000
• LogP: 0.98568